Acid magenta

Photocatalysis Environmental remediation Triphenylmethane dye degradation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H17CaN3O9S3
Molecular Weight 579.6 g/mol
Cat. No. B15890828
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Technical Parameters


Basic Identity
Product NameAcid magenta
Molecular FormulaC20H17CaN3O9S3
Molecular Weight579.6 g/mol
Structural Identifiers
InChIInChI=1S/C20H19N3O9S3.Ca/c1-10-6-13(9-18(20(10)23)35(30,31)32)19(11-2-4-14(21)16(7-11)33(24,25)26)12-3-5-15(22)17(8-12)34(27,28)29;/h2-9,23H,21-22H2,1H3,(H,24,25,26)(H,27,28,29)(H,30,31,32);/q;+2/p-2
InChIKeyALSOAESJQVWXBZ-UHFFFAOYSA-L
Commercial & Availability
Standard Pack Sizes25 g / 100 g / 500 g / 1 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Acid Magenta (C.I. 42685): Identity, Composition, and Core Characteristics


Acid Magenta, systematically identified as C.I. Acid Violet 19 (C.I. 42685) and synonymously referred to as Acid Fuchsin, Acid Rubin, or Fuchsine Acid, is a sulfonated triaminotriphenylmethane dye belonging to the triarylmethane class [1]. It is not a single chemical entity but a variable mixture of the sodium or ammonium salts of the disulfonic and trisulfonic acids of pararosaniline and rosaniline, with a representative molecular formula of C₂₀H₁₇N₃Na₂O₉S₃ and a molecular weight of approximately 585.54 g/mol for the disodium salt (CAS 3244-88-0); a calcium salt variant (CAS 123334-10-1, MW ~579.64 g/mol) is also commercially available [2]. The dye exhibits a characteristic absorption maximum (λmax) between 540–549 nm in acidified aqueous solution, with certified microscopy-grade material delivering a specific absorptivity (A 1%/1cm) in the range of 780–1310 . Acid Magenta is manufactured by sulfonation of Basic Fuchsin homologues, a process that appends up to three sulfonic acid groups per molecule, dramatically altering its solubility, charge, and biological targeting profile relative to its unsulfonated precursor [3].

Selection

Certified microscopy-grade staining workflow

Method Context

Tri-sulfonated anionic probe for connective tissue protocols

Format

Verifiable spectrophotometric specifications per batch

Why Generic Substitution of Acid Magenta Poses Quantifiable Risk


Acid Magenta cannot be freely interchanged with other magenta or red acid dyes in established histological protocols because its performance is governed by a unique confluence of molecular weight, sulfonation degree, charge density, and certification specifications that directly control tissue penetration kinetics, differential retention against phosphomolybdic/phosphotungstic acid differentiation, and spectral contrast against counterstains [1]. Commercial Acid Magenta is an inherently variable mixture of di- and tri-sulfonated homologues; the degree of sulfonation critically affects staining quality—both under- and over-sulfonation have been demonstrated to be detrimental to connective tissue staining performance [2]. Substituting with Biebrich Scarlet (C.I. 26905, MW ~556 Da, an azo dye), Ponceau 2R (C.I. 16150, MW ~480 Da), or Basic Fuchsin (C.I. 42510, MW ~338 Da, cationic) introduces different molecular sizes, dye classes, and ionic charges, which alter diffusion rates through tissue, binding affinity to acidophilic components, and susceptibility to removal by polyacid differentiators [3]. The quantitative evidence below demonstrates precisely where these differences manifest measurably.

!

Sulfonation Degree Mismatch

Di-/tri-sulfonated homologue mixture; altering sulfonation profile may shift tissue penetration and differentiation outcomes.

!

Analog Class Differences

Ponceau 2R or Biebrich Scarlet use different dye classes and ionic charges; protocol gram-loadings and retention kinetics may not transfer directly.

!

Cationic Basic Fuchsin Divergence

Unsulfonated Basic Fuchsin carries opposite charge; solubility, affinity, and pH-response profiles differ, limiting direct substitution.

Quantitative Differentiation Evidence Against Closest Analogs


Photocatalytic Degradation Rate: Acid Fuchsin vs. Basic Fuchsin

In a direct head-to-head comparative study under identical experimental conditions, Acid Fuchsin (AF) exhibited an average photocatalytic degradation rate approximately twofold higher than Basic Fuchsin (BF). The higher degradation rate of AF was mechanistically attributed to its additional sulfonate groups, which together with amino groups induce a push-pull electronic effect, enhancing charge delocalization and intermolecular interactions with the TiO₂ photocatalyst surface [1].

Degradation Rate
Head-to-head
1.94-fold higher vs Basic Fuchsin (0.268 vs 0.138 µM min⁻¹)

UV-A / TiO₂, up to 180 min

Supports photocatalytic probe model selection
Reported sulfonate-group electronic effect
Photocatalysis Environmental remediation Triphenylmethane dye degradation

Aqueous Solubility Comparison with Basic Fuchsin

Acid Magenta (as the sodium salt) demonstrates an aqueous solubility of 14.3 g/100 mL (143 g/L) at ambient temperature, enabling preparation of concentrated stock solutions without organic co-solvents [1]. In contrast, Basic Fuchsin (rosaniline hydrochloride, C.I. 42510) is characterized as 'sparingly soluble' in water—corresponding to approximately 10–33 mg/mL per pharmacopoeial definitions—and requires alcohol for dissolution at working concentrations, with commercial sources reporting 0.1% solubility in ethanol [2]. This solubility differential arises directly from the presence of three ionized sulfonate groups on the Acid Magenta molecule versus zero on Basic Fuchsin [3].

Aqueous Solubility
Cross-study
≥4.3-fold difference (143 g/L vs sparingly soluble)

Ambient temperature, distilled water

Aqueous solubility supports simplified aqueous protocol preparation
Solubility advantage is salt-form dependent
Dye solubility Formulation science Histological staining

pH Indicator Specificity at High Alkaline Range

Acid Magenta exhibits a well-defined, reproducible color transition from red (purplish-red) to colorless over the pH range 12–14 in very dilute aqueous solution (e.g., 1:10,000 dilution), a property that enables its use as a high-pH indicator and as a built-in quality control check for dye integrity [1]. Basic Fuchsin, by contrast, undergoes its primary visual color transition in the strongly acidic range—from purple at pH 1.0 to red at pH 3.1—and does not exhibit a comparable high-pH bleaching response; instead, addition of hydrochloric acid to a Basic Fuchsin solution produces a yellow color, which is explicitly cited in pharmacopoeial monographs as a means of distinction from Acid Fuchsin [2].

pH Indicator Specificity
Class-level
Red → colorless at pH 12–14 (AF) vs purple → red at pH 1.0–3.1 (BF)

Very dilute aqueous solutions

High-pH bleaching enables rapid identity and purity verification
Instrument-free quality check at point of use
pH indicator Spectrophotometric standardization Quality control

Certified Spectrophotometric Quality Metrics

Microscopy-grade Acid Magenta certified under the Certistain® (Merck KGaA) or Biological Stain Commission (BSC) programs is supplied with quantified spectrophotometric specifications that are directly verifiable by the end user: λmax = 540–549 nm (in 0.0025 M HCl), and specific absorptivity A 1%/1cm = 780–1310 at λmax (measured at 0.005 g/L in 0.0025 M HCl) . These narrow specification windows enable objective lot-to-lot comparability and protocol standardization. In contrast, generic or non-certified Acid Magenta from bulk industrial sources may lack these traceable metrics entirely, with dye content varying from approximately 50% to ≥60% depending on supplier and grade .

Certified Specs
Data to verify
A 1%/1cm = 780–1310 (certified) vs >700 threshold (generic)

0.0025 M HCl, λmax 540–549 nm

Traceable absorptivity range supports lot-to-lot reproducibility
Non-certified grade may lack full spectrophotometric data
Dye certification Spectrophotometric quality control Histology standardization

Molecular Sulfonation and Regulatory Status

Acid Magenta is a multi-sulfonated derivative (2–3 sulfonate groups per molecule, MW ~586 Da for disodium salt) of the Basic Fuchsin core structure (zero sulfonate groups, MW ~338 Da for the hydrochloride), resulting in fundamentally different physicochemical and regulatory profiles [1]. Critically, the Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated Acid Magenta (as ACID FUCHSINE FB) in 1964 and assigned 'NO ADI ALLOCATED,' subsequently withdrawing its food-additive specification entirely in 1984 with no toxicological monograph prepared [2]. This regulatory determination means that Acid Magenta cannot be used in food, cosmetic, or orally ingested pharmaceutical products—a binding procurement constraint that does not identically apply to all magenta-class dyes.

Regulatory Status
Class-level
JECFA specification WITHDRAWN (1984); NO ADI ALLOCATED

MW ~586 Da, 3 sulfonate groups

Decisive procurement filter: restricted to research and IVD histology use
Excludes food, cosmetic, and orally ingested product applications
Dye regulation Food additive safety Molecular composition

Masson's Trichrome Protocol Integration

A comparative analysis of eight established Masson's trichrome protocol variants reveals that Acid Fuchsin is incorporated as the plasma stain in 6 of 8 formulations (General, V-A1, V-A2, V-A3, V-A4, Lillie), with masses ranging from 0.1 g to 1.0 g per 100 mL final volume depending on the specific variant [1]. Biebrich Scarlet (C.I. 26905) appears as the sole plasma stain in only 1 of 8 variants (V-C), and Ponceau 2R (Xylidine Ponceau, C.I. 16150) is used in 3 variants but always at different gram quantities than Acid Fuchsin when the two are interchanged within the same protocol family [1]. This protocol-level evidence demonstrates that the dyes are not formulation-equivalent; each requires empirically optimized mass loading that reflects differences in molar absorptivity, tissue binding affinity, and differential retention after phosphomolybdic/phosphotungstic acid treatment.

Masson Variant Integration
Cross-study
Used in 6/8 variants (75%); Ponceau 2R in 3/8; Biebrich Scarlet in 1/8

Mass loading range 0.1–1.0 g/100 mL

Acid Magenta is the most broadly integrated plasma stain in published protocols
Ponceau 2R substitution requires mass-loading re-optimization
Masson's trichrome Histological staining Connective tissue

Evidence-Backed Procurement Scenarios for Research and Industry


Masson's Trichrome Histological Staining

Acid Magenta is the predominant plasma stain in Masson's trichrome protocols, used in 6 of 8 major published variants with validated gram loadings from 0.1–1.0 g/100 mL [1]. Its tri-sulfonated structure (MW ~586 Da) enables penetration of muscle and cytoplasmic compartments while being selectively retained after phosphomolybdic/phosphotungstic acid differentiation—producing the diagnostic red contrast against aniline blue- or light green-stained collagen . Procurement of BSC-certified or Certistain®-grade material (A 1%/1cm: 780–1310, dye content ≥60%) ensures lot-to-lot reproducibility required for accredited clinical histology laboratories [2].

Photocatalytic Degradation Research on Sulfonated Dyes

For environmental chemistry studies investigating photocatalytic degradation of textile dye effluents, Acid Magenta (C.I. 42685) serves as a model sulfonated triphenylmethane analyte. Its photocatalytic degradation rate under UV-A/TiO₂ (0.268 ± 0.012 μM min⁻¹) is approximately twofold higher than that of Basic Fuchsin, a difference directly attributable to the electronic effects of its three sulfonate groups [1]. This property makes Acid Magenta a mechanistically informative probe molecule for studying the role of sulfonate substituents in dye–photocatalyst interactions, as demonstrated in the 2026 comparative study by Reaction Kinetics, Mechanisms and Catalysis [1].

pH Indicator and Spectrophotometric Calibration

Acid Magenta's well-characterized, irreversible color transition from red to colorless at pH 12–14 [1] provides a simple visual endpoint for strongly alkaline solution handling. Its defined spectrophotometric profile—λmax 540–549 nm with specific absorptivity A 1%/1cm of 780–1310 in 0.0025 M HCl —also enables its use as a wavelength calibration and linearity verification standard for UV-Vis spectrophotometers in the 540–550 nm region, where many common chromogenic assays operate.

Non-Food, Non-Pharmaceutical Histological Research

The JECFA determination of 'NO ADI ALLOCATED' and withdrawal of the food-additive specification for Acid Magenta in 1984 [1] serves as a decisive procurement filter: this compound is categorically restricted to research and in vitro diagnostic (IVD) histological use, and must not be specified for any application involving human or animal ingestion. For research procurement officers, this regulatory bright-line distinction immediately eliminates Acid Magenta from consideration for food science, nutraceutical, cosmetic, or orally administered pharmaceutical development programs, ensuring compliant sourcing.

Application
Selection Property
Validation Focus
Masson's trichrome histological staining
Histological staining protocol integration
Lot-to-lot reproducibility and protocol fidelity
Photocatalytic degradation research
Model sulfonated triphenylmethane analyte
Degradation kinetics and sulfonate-group probe studies
pH indicator and spectrophotometric calibration
High-pH bleaching property
Visual endpoint verification and wavelength calibration
Non-food, non-pharmaceutical histological research
Regulatory status limitation
Compliance verification for non-ingestible research use only

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
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